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The table below summarizes the core quantitative data and primary limitation of Rogletimide.

Property Description

Drug Class Selective aromatase inhibitor [1]

Primary Indication
(Investigated)

Treatment of breast cancer [1]

Key Limitation Lower potency compared to other aromatase inhibitors (e.g.,

Aminoglutethimide, Letrozole) [1]

Clinical Trial Outcome Unsuccessful; never marketed [1]

Related Drug (Same Class) Aminoglutethimide (more potent but with more side effects) [1]

Chemical Structure 3-ethyl-3-(pyridin-4-yl)piperidine-2,6-dione [1]

Comparative Analysis of Aromatase Inhibitors

For experimental design and comparison, the following table places Rogletimide in context with other

aromatase inhibitors. The data on % inhibition in postmenopausal women clearly illustrates its

performance deficit [1].
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Generation Medication Dosage
%
Inhibition

Class
IC50 (in breast cancer
homogenates)

First Rogletimide 800 mg

2x/day p.o.

73.8% Type

II

?

First Aminoglutethimide 250 mg

4x/day p.o.

90.6% Type

II

4,500 nM

Third Letrozole 0.5 mg

1x/day p.o.

98.4% Type

II

2.5 nM

Third Anastrozole 1 mg 1x/day

p.o.

96.7–

97.3%

Type

II

10 nM

Third Exemestane 25 mg 1x/day

p.o.

97.9% Type I 15 nM

Troubleshooting Guide for Researchers

For scientists studying Rogletimide or similar compounds, consider these experimental and strategic

approaches derived from its developmental history and modern clinical trial practices.

Challenge/Issue Potential Solution & Experimental Considerations

| Overcoming Low Potency | • Rationale: The core failure of Rogletimide was insufficient efficacy at

tolerable doses [1]. • Protocol: Employ a biomarker-driven trial design. Prioritize rigorous in vitro and in

vivo models to establish a clear correlation between drug exposure, target engagement (aromatase inhibition),

and a downstream pharmacodynamic biomarker (e.g., estrogen levels) before proceeding to clinical stages

[2]. | | Ensuring Robust Trial Design | • Rationale: Modern adaptive trials can more efficiently identify

sub-populations that might benefit or confirm failure earlier, saving resources [3]. • Protocol: Utilize

adaptive trial designs and machine learning-powered analytics. Platforms exist that can dynamically

adjust trial parameters based on ongoing data, which can help precisely detect heterogeneous treatment

effects and accelerate the decision to terminate or pivot a study [3]. | | Improving Participant Diversity &
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Data Generalizability | • Rationale: Under-representation in trials leads to less generalizable outcomes.

Modern regulators emphasize inclusive research [2]. • Protocol: Integrate decentralized clinical trial

(DCT) models and a "hub-and-spoke" site network. This approach lowers barriers to participation, enabling

enrollment that better reflects real-world patient demographics and generates more robust real-world

evidence (RWE) [3]. |

Experimental Pathway & Strategy

The following diagram outlines a modern, biomarker-integrated strategy for evaluating a drug candidate like

Rogletimide, designed to de-risk development by making early, data-driven decisions.
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Key Takeaways for R&D Strategy

Focus on Early De-risking: Rogletimide's failure in clinical stages highlights the financial and

resource cost of late-stage attrition. Integrating strong biomarker strategies and modern adaptive trial
designs from the outset is crucial [2] [3].
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Benchmark Against Standards: When profiling a new compound, continuous comparison against

the potency, selectivity, and dosing of established standard-of-care treatments (like 3rd-gen AIs) is
essential for gauging its potential clinical viability [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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